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Compound of Interest

Compound Name: 4-tert-Butyl-2-ethylphenol

Cat. No.: B15336012

Disclaimer: Specific safety and toxicity data for 4-tert-Butyl-2-ethylphenol is limited. The
following guidance is based on data for structurally related compounds, including 4-tert-
Butylphenol and 2-tert-Butyl-4-ethylphenol. It is crucial to handle this chemical with caution and
to consult a comprehensive Safety Data Sheet (SDS) from the supplier before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for researchers, scientists, and drug development
professionals handling 4-tert-Butyl-2-ethylphenol.

I. Chemical and Physical Properties

A summary of the physical and chemical properties of related butylphenol compounds is
provided below for reference. These values can help in understanding the potential hazards
and handling requirements.
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Property

4-tert-Butylphenol

2,6-Di-tert-butyl-4-
ethylphenol

Physical State

Solid, Beige

Solid, White

Molecular Weight 150.22 g/mol [1][2]
Melting Point 96 - 100 °C/ 204.8 - 212 °F[2] 42 - 44 °C/107.6 - 111.2 °F[3]
- _ 236 - 238 °C / 456.8 - 460.4 °F
Boiling Point 272 °C/521.6 °F[3]
@ 760 mmHg|[2]
Flash Point 113 °C/235.4 °F[2] 105 °C /221 °F[3]
Water Solubility Insoluble[1]
Odor Phenolic[2] No information available[3]

Il. Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential to minimize exposure. The
following PPE is recommended based on the hazards associated with similar phenol

compounds.
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Protection Type

Recommended Equipment

Justification & Best
Practices

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield is recommended when

there is a risk of splashing.[4]

[5]

Protects against splashes and
dust. Must be compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.[2]

Skin Protection

Chemical-resistant gloves
(Butyl rubber is
recommended). A full
protective suit or lab coat
should be worn.[1][4]

Prevents skin contact which
can cause irritation and
absorption of the chemical.
Gloves must be inspected

before use and disposed of

properly.[5]

Respiratory Protection

A NIOSH-approved half-face
respirator with an organic
vapor/acid gas cartridge and a
dust/mist filter should be used,
especially when handling the
neat chemical or when dust

may be generated.[1]

Protects against inhalation of
vapors and dust. All respiratory
protection programs must
comply with applicable

regulations.[4]

lll. Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for safety. The following diagram outlines

the key steps for handling 4-tert-Butyl-2-ethylphenol.
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Caption: Workflow for Safe Handling of 4-tert-Butyl-2-ethylphenol.
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IV. Health Hazards and Exposure Routes

Based on data for related compounds, 4-tert-Butyl-2-ethylphenol is expected to be
hazardous. The primary routes of exposure and their potential health effects are illustrated

below.

Routes of Exposure Potential Health Effects

@ Systemic Toxicity (e.qg., fertility damage)
r
l Skin Contact = Skin Irritation/Burns
l Eye Contact = Serious Eye Damage
l Inhalation } Respiratory Irritation

Click to download full resolution via product page

Caption: Exposure Routes and Potential Health Effects.

V. Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.
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Emergency Situation Procedure

For small spills, use absorbent paper to pick up
the material.[1] Seal contaminated materials in a
vapor-tight plastic bag for disposal.[1] Solvent

Spill wash all contaminated surfaces with alcohol,
followed by a strong soap and water solution.[1]
Isolate the spill area for at least 25 meters for
solids.[1]

Use a dry chemical, carbon dioxide, or halon
Fire extinguisher.[1] Wear self-contained breathing

apparatus (SCBA) when firefighting.[5]

Move the person to fresh air.[2] If not breathing,
First Aid: Inhalation give artificial respiration.[2] Seek medical

attention if symptoms occur.[2]

Immediately wash off with plenty of water for at
] ) ) least 15 minutes.[2] Remove contaminated
First Aid: Skin Contact ] o ]
clothing. If skin irritation persists, call a

physician.[2]

Rinse immediately with plenty of water, also
First Aid: Eye Contact under the eyelids, for at least 15 minutes.[2]

Immediately call a poison center or doctor.[2][5]

Clean mouth with water and drink plenty of
First Aid: Ingestion water afterward.[2] Get medical attention if

symptoms occur.[2]

VI. Disposal Plan

Proper disposal of 4-tert-Butyl-2-ethylphenol and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Characterization: This chemical is considered an environmentally hazardous
substance.[2]
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» Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.
[5] The material may be dissolved or mixed with a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber.[5]

o Contaminated Packaging: Dispose of as unused product.[5]

o Regulatory Compliance: All disposal practices must be in accordance with local, regional,
and national hazardous waste regulations.[2] Do not let the product enter drains.[5]

By adhering to these safety and logistical guidelines, researchers and laboratory personnel can
minimize the risks associated with handling 4-tert-Butyl-2-ethylphenol and ensure a safe
working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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